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Compound of Interest

Compound Name: NDI-091143

Cat. No.: B8088061

Technical Support Center: NDI-091143

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to the best practices for storing and handling NDI-
091143 stock solutions.

Frequently Asked Questions (FAQSs)
Q1: What is the recommended method for storing NDI-0911437

For long-term storage, NDI-091143 should be stored as a solid powder at -20°C, where it can
remain stable for up to three years. Once reconstituted into a stock solution, it is best to aliquot
and store it at -80°C.

Q2: What is the shelf-life of NDI-091143 stock solutions?

When prepared in DMSO, NDI-091143 stock solutions are stable for up to one year when
stored at -80°C. To ensure the integrity of the compound, it is recommended to prepare fresh
solutions for your experiments whenever possible.

Q3: In which solvents is NDI-091143 soluble?

NDI-091143 has good solubility in dimethyl sulfoxide (DMSQ) at concentrations of 45 mg/mL or
higher. It is also soluble in ethanol at concentrations of at least 1.8 mg/mL.
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Q4: How does NDI-091143 exert its biological effects?

NDI-091143 is a potent and selective inhibitor of N-myristoyltransferases 1 and 2 (NMT1 and
NMT2). These enzymes are crucial for the survival of cancer cells, and their inhibition by NDI-
091143 represents a promising therapeutic strategy.
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Issue

Possible Cause

Recommended Solution

Precipitation of stock solution

upon thawing

The solution may be
supersaturated, or the
compound may be less soluble

at lower temperatures.

Gently warm the solution to
37°C and vortex to redissolve
the compound completely
before use. If precipitation
persists, consider preparing a
fresh, less concentrated stock

solution.

Inconsistent experimental

results

This could be due to multiple
freeze-thaw cycles degrading
the compound or inaccuracies
in pipetting small volumes of

the concentrated stock.

Aliguot the stock solution into
single-use volumes to avoid
repeated freezing and thawing.
When preparing working
solutions, perform serial
dilutions to ensure greater

accuracy.

Compound precipitates in cell

culture media

The solvent concentration
(e.g., DMSO) may be too high
in the final working solution, or
the compound may have
limited solubility in aqueous

environments.

Ensure the final concentration
of DMSO in your cell culture
media is low (typically less
than 0.5%) to maintain cell
health and compound
solubility. If solubility issues
persist, consider using a
formulation aid, such as a
surfactant, though this should
be validated for its effect on

your specific assay.

Loss of compound activity over

time

The compound may be
degrading due to improper

storage or handling.

Always store the stock solution
at the recommended -80°C
and protect it from light.
Prepare fresh working
solutions for each experiment

from a frozen aliquot.

Quantitative Data Summary
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Parameter Value

Storage (Solid) -20°C for up to 3 years
Storage (DMSO Stock Solution) -80°C for up to 1 year
Solubility in DMSO > 45 mg/mL

Solubility in Ethanol > 1.8 mg/mL

Experimental Protocols

Protocol for Preparation of NDI-091143 Stock Solution (10 mM in DMSO)

Acclimatization: Allow the vial of solid NDI-091143 to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation.

e Weighing: Accurately weigh the desired amount of NDI-091143 powder in a sterile

microcentrifuge tube.

o Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to achieve a
final concentration of 10 mM.

¢ Dissolution: Vortex the solution thoroughly until the compound is completely dissolved.
Gentle warming to 37°C can aid in dissolution if necessary.

¢ Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, light-

protected tubes.

o Storage: Store the aliquots at -80°C until needed.

Visualizations
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Caption: Workflow for the preparation and storage of NDI-091143 stock solutions.

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b8088061?utm_src=pdf-body-img
https://www.benchchem.com/product/b8088061?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8088061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Inhibits

Cellular N-Myristoylation
NMT1/NMT2 Substrate Proteins
(N-myristoyltransferases) (e.g., SRC, GNAI1)

Catalyzes

(Myristoylated Proteins)

Downstream Effects
Protein Membrane
Localization
(Oncogenic Signalinga

Cancer Cell
Survival

Click to download full resolution via product page

» To cite this document: BenchChem. [best practices for storing NDI-091143 stock solutions].
BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b8088061#best-practices-for-storing-ndi-091143-
stock-solutions]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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